molecular formula C11H13IO B8611362 1-(3-Iodo-phenyl)-2,2-dimethyl-propan-1-one

1-(3-Iodo-phenyl)-2,2-dimethyl-propan-1-one

Cat. No.: B8611362
M. Wt: 288.12 g/mol
InChI Key: IRTDOONLNJDVMJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(3-Iodo-phenyl)-2,2-dimethyl-propan-1-one is a useful research compound. Its molecular formula is C11H13IO and its molecular weight is 288.12 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H13IO

Molecular Weight

288.12 g/mol

IUPAC Name

1-(3-iodophenyl)-2,2-dimethylpropan-1-one

InChI

InChI=1S/C11H13IO/c1-11(2,3)10(13)8-5-4-6-9(12)7-8/h4-7H,1-3H3

InChI Key

IRTDOONLNJDVMJ-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)C(=O)C1=CC(=CC=C1)I

Origin of Product

United States

Synthesis routes and methods

Procedure details

Combine NaOtBu (3.6 g, 4 equiv.), THF (10 mL), and NMP (10 mL) in a round bottomed flask. Place under nitrogen and cool to 0° C. Dissolve 1-(3-iodo-phenyl)-propan-1-one (2 g, 9.4 mmol) in THF (10 mL) and add dropwise to the reaction. Immediately following, add methyl iodide (2.3 mL, 4 equiv.) via syringe. Stir at 0° C. for 5 hours. Quench reaction with water then dilute with ethyl acetate. Wash organics with water then aqueous saturated sodium chloride. Dry over magnesium sulfate, filter and concentrate in vacuo. Purify by silica chromatography (Hex→5% EtOAc:Hexanes) to give 2.0 g clear liquid. 1H NMR (400 MHz, DMSO-d6) δ 7.70 (m, 2H), 7.66 (m, 1H), 7.40 (m, 1H), 1.23 (s, 9H).
Quantity
3.6 g
Type
reactant
Reaction Step One
Quantity
2 g
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reactant
Reaction Step Two
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Quantity
10 mL
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reactant
Reaction Step Two
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2.3 mL
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reactant
Reaction Step Three
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0 (± 1) mol
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reactant
Reaction Step Four
Name
Quantity
10 mL
Type
reactant
Reaction Step Five
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Six
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Seven
Name
Quantity
10 mL
Type
solvent
Reaction Step Eight

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